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Compound of Interest

Compound Name:
3-Hydroxy-2-oxopropionic acid

potassium salt

Cat. No.: B12082757

Get Quote

Executive Summary & Chemical Identity
Potassium hydroxypyruvate is the potassium salt of hydroxypyruvic acid (CAS 1113-60-6).[1]

While the user-specified CAS 1113-60-6 technically refers to the free acid, the potassium salt

(CAS 3930-11-8) is the physiologically relevant species used in neutral-pH enzymatic assays.

[1] This guide addresses the properties of the potassium salt derived from the acid, a critical

intermediate in serine metabolism, photorespiration, and the pathophysiology of Primary

Hyperoxaluria Type 2 (PH2).
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Feature
Hydroxypyruvic Acid
(Precursor)

Potassium
Hydroxypyruvate
(Functional Salt)

CAS Number 1113-60-6 3930-11-8

Formula C₃H₄O₄ C₃H₃KO₄

MW 104.06 g/mol 142.15 g/mol

Appearance
White to pale yellow crystalline

powder
White hygroscopic solid

Solubility Soluble in water, ethanol Highly soluble in water

Acidity (pKa) ~2.5 (Carboxyl group)
N/A (Salt form, neutral in

solution)

Biological Significance & Metabolic Pathways[1][4]
[5]
Potassium hydroxypyruvate serves as a pivotal keto-acid intermediate connecting glycolysis,

amino acid metabolism, and glyoxylate detoxification.[1] Its primary biological relevance lies in

the Serine-Glyoxylate Pathway.[1]

Key Metabolic Nodes[1]
Serine Metabolism: Converted reversibly to L-serine by Serine-Pyruvate Aminotransferase

(AGXT).[1]

Glyoxylate Detoxification: Reduced to D-glycerate by Glyoxylate

Reductase/Hydroxypyruvate Reductase (GRHPR).[1]

Pathology: Deficiency in GRHPR leads to the accumulation of hydroxypyruvate, which is

then oxidized to oxalate (via LDH), causing Primary Hyperoxaluria Type 2 (PH2).

Visualization: The Serine-Hydroxypyruvate-Glycerate
Axis
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The following diagram illustrates the metabolic flux and enzyme involvement.
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Figure 1: Metabolic pathway highlighting Hydroxypyruvate as the central node between amino

acid synthesis and glyoxylate detoxification.[2][3]

Experimental Protocols
Protocol A: In-Situ Preparation of Potassium
Hydroxypyruvate Stock (100 mM)
Commercial potassium salts can be expensive or hygroscopic.[1] It is often scientifically

superior to prepare the salt fresh from the stable free acid (CAS 1113-60-6) to ensure

stoichiometry and pH control.[1]

Reagents:

Hydroxypyruvic Acid (CAS 1113-60-6), >95% purity.[1]

Potassium Hydroxide (KOH), 1.0 M Standardized Solution.

Milli-Q Water (degassed).[1]

Methodology:
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Weighing: Weigh 104.1 mg of Hydroxypyruvic Acid (1.0 mmol) into a 15 mL conical tube.

Dissolution: Add 5.0 mL of Milli-Q water. Vortex until fully dissolved. The pH will be acidic

(~pH 2-3).[1]

Neutralization (Critical Step):

Place the tube on ice.[4] Hydroxypyruvate is unstable at alkaline pH.

Add 1.0 M KOH dropwise while monitoring pH with a micro-electrode.

Target pH: 6.8 – 7.2.[1] Do not overshoot pH > 7.5 as enolization and polymerization

occur.

Final Volume: Adjust volume to exactly 10.0 mL with Milli-Q water.

Validation: Measure Absorbance at 340 nm. It should be negligible. If high, degradation has

occurred.

Storage: Use immediately or freeze at -80°C (stable for 3 months).

Protocol B: GRHPR Enzymatic Assay (Gold Standard)
This assay measures the reduction of hydroxypyruvate to D-glycerate, monitoring the oxidation

of NADH to NAD+ at 340 nm.

Principle:

Assay Workflow Diagram:
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Figure 2: Step-by-step workflow for the spectrophotometric determination of GRHPR activity.[1]

[3]

Detailed Procedure:

Buffer: 50 mM Potassium Phosphate, pH 7.0.

Cofactor: 0.2 mM NADH (freshly prepared).

Substrate: 1.0 mM Potassium Hydroxypyruvate (from Protocol A).

Enzyme: Purified recombinant GRHPR or tissue homogenate.
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Execution:

In a quartz cuvette, add 900 µL Buffer and 50 µL NADH.

Add enzyme (1-5 µg).[1] Mix by inversion.

Record baseline A340 for 1 minute (Blank rate).

Add 50 µL Substrate to start reaction.

Record A340 decrease for 3–5 minutes.

Calculation:

[1][3][4]

Stability & Handling (Self-Validating Systems)
Chemical Instability
Hydroxypyruvate is prone to spontaneous decarboxylation and aldol condensation in solution,

particularly at alkaline pH or elevated temperatures.

The "Self-Validating" Storage Protocol:

Aliquot: Never store the bulk stock in a single container. Aliquot into single-use volumes

(e.g., 200 µL).

Flash Freeze: Snap freeze in liquid nitrogen immediately after preparation.

Thaw Verification: Upon thawing an aliquot, measure the pH. If pH > 7.5, discard (indicates

release of CO₂/alkalinity shift).

Interference Check: In LDH assays, Potassium Hydroxypyruvate can act as a competitive

inhibitor or slow substrate. Always run a "No-LDH" control to ensure the substrate isn't

degrading spontaneously.[1]
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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